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Compound of Interest

Compound Name: Bromo-PEG1-Acid

Cat. No.: B606382 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Bromo-PEG1-Acid, systematically named 3-(2-bromoethoxy)propanoic acid, is a

heterobifunctional crosslinker integral to the fields of bioconjugation, drug delivery, and

proteomics. Its structure incorporates a terminal carboxylic acid and a bromo group, connected

by a single polyethylene glycol (PEG) unit. This arrangement allows for the sequential or

orthogonal conjugation of two different molecules. The PEG spacer enhances the solubility of

the molecule and its conjugates in aqueous environments, a crucial property for biological

applications.[1][2][3]

This technical guide provides a comprehensive overview of the properties of Bromo-PEG1-
Acid, including its chemical and physical characteristics, reactivity, and applications. Detailed,

representative experimental protocols for its use in bioconjugation are also provided to assist

researchers in its practical application.

Core Properties
The fundamental properties of Bromo-PEG1-Acid are summarized in the tables below,

providing a quick reference for researchers.

Chemical and Physical Properties
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Property Value Reference(s)

IUPAC Name
3-(2-bromoethoxy)propanoic

acid
[1]

Synonyms Bromo-PEG1-acid [1]

CAS Number 1393330-33-0

Molecular Formula C5H9BrO3

Molecular Weight 197.03 g/mol

Appearance Colorless to light yellow liquid

Purity >97%

Density 1.573 ± 0.06 g/cm³

Solubility and Storage
Property Value Reference(s)

Solubility
DMSO: 100 mg/mL (507.54

mM) (requires sonication)

Storage Conditions

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C,

protect from light.

Shipping Conditions

Shipped under ambient

temperature as a non-

hazardous chemical.

Reactivity and Mechanism of Action
Bromo-PEG1-Acid's utility as a crosslinker stems from its two distinct reactive moieties: a

carboxylic acid and a bromo group. This dual functionality allows for a two-step conjugation

strategy, minimizing the formation of homodimers.
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Carboxylic Acid Reactivity
The terminal carboxylic acid can be activated to react with primary amines, forming a stable

amide bond. This is a cornerstone of bioconjugation, often used to label proteins, peptides, or

other amine-containing molecules. The most common activation method involves the use of

carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence

of N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS) to form a more

stable amine-reactive ester.

Amide Bond Formation
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General Bioconjugation Workflow
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Activate Carboxylic Acid
(Bromo-PEG1-Acid + EDC/NHS)
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(e.g., Protein-NH2)

Purify Intermediate Conjugate
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(e.g., Protein-SH)

Prepare Thiol
(e.g., reduce Protein-SS-)

Purify Final Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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